Cas no 19560-88-4 (Ethanone, 2-(2-benzoxazolyl)-1-phenyl-)

• Product Name: Ethanone, 2-(2-benzoxazolyl)-1-phenyl-
• CAS No: 19560-88-4
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 1387792
• PubChem ID: 1535803
• Update Time: 2025-04-20

Ethanone, 2-(2-benzoxazolyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-benzoxazolyl)-1-phenyl-
• Oprea1_362323
• AKOS002169391
• STK897327
• 2-(1,3-benzoxazol-2-yl)-1-phenylethanone
• 19560-88-4
• 2-(benzo[d]oxazol-2-yl)-1-phenylethan-1-one

• Inchi： 1S/C15H11NO2/c17-13(11-6-2-1-3-7-11)10-15-16-12-8-4-5-9-14(12)18-15/h1-9H,10H2
• InChI Key： KUIQCYQBUYETLK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1